Cas no 51355-88-5 (1-(Chloromethyl)-4-nitro-1H-pyrazole)

1-(Chloromethyl)-4-nitro-1H-pyrazole is a versatile heterocyclic compound featuring both a chloromethyl and a nitro functional group on a pyrazole backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group offers reactivity for further functionalization, while the nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions. Its stability under standard handling conditions and compatibility with a range of solvents contribute to its utility in multi-step synthetic routes. The compound is particularly useful in constructing complex nitrogen-containing frameworks, making it a key building block in medicinal and materials chemistry research.
1-(Chloromethyl)-4-nitro-1H-pyrazole structure
51355-88-5 structure
Product Name:1-(Chloromethyl)-4-nitro-1H-pyrazole
CAS No:51355-88-5
MF:C4H4ClN3O2
MW:161.546459197998
MDL:MFCD03423394
CID:1078122
PubChem ID:3988558
Update Time:2025-05-27

1-(Chloromethyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(Chloromethyl)-4-nitro-1H-pyrazole
    • EN300-228877
    • AKOS000305521
    • MFCD03423394
    • STK288937
    • 1-(chloromethyl)-4-nitropyrazole
    • ALBB-002312
    • 51355-88-5
    • MDL: MFCD03423394
    • Inchi: 1S/C4H4ClN3O2/c5-3-7-2-4(1-6-7)8(9)10/h1-2H,3H2
    • InChI Key: VOMLVVLUSBRAEF-UHFFFAOYSA-N
    • SMILES: ClCN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 160.9992041g/mol
  • Monoisotopic Mass: 160.9992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 63.6Ų

1-(Chloromethyl)-4-nitro-1H-pyrazole Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-(Chloromethyl)-4-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM114055-1g
1-(chloromethyl)-4-nitro-1H-pyrazole
51355-88-5 95%
1g
$240 2021-08-06
Chemenu
CM114055-5g
1-(chloromethyl)-4-nitro-1H-pyrazole
51355-88-5 95%
5g
$720 2021-08-06
Chemenu
CM114055-10g
1-(chloromethyl)-4-nitro-1H-pyrazole
51355-88-5 95%
10g
$1080 2021-08-06
Chemenu
CM114055-25g
1-(chloromethyl)-4-nitro-1H-pyrazole
51355-88-5 95%
25g
$2100 2021-08-06
TRC
C386345-10mg
1-(chloromethyl)-4-nitro-1H-pyrazole
51355-88-5
10mg
$ 50.00 2022-06-01
TRC
C386345-50mg
1-(chloromethyl)-4-nitro-1H-pyrazole
51355-88-5
50mg
$ 95.00 2022-06-01
TRC
C386345-100mg
1-(chloromethyl)-4-nitro-1H-pyrazole
51355-88-5
100mg
$ 160.00 2022-06-01
abcr
AB375422-250 mg
1-(Chloromethyl)-4-nitro-1H-pyrazole
51355-88-5
250MG
€198.50 2022-03-02
abcr
AB375422-500 mg
1-(Chloromethyl)-4-nitro-1H-pyrazole
51355-88-5
500MG
€264.80 2022-03-02
abcr
AB375422-1 g
1-(Chloromethyl)-4-nitro-1H-pyrazole
51355-88-5
1g
€309.00 2022-03-02

1-(Chloromethyl)-4-nitro-1H-pyrazole Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd